1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid

• IUPAC Name: 1-(4-fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H5F4N3O4/c12-5-1-2-7(8(3-5)18(21)22)17-4-6(10(19)20)9(16-17)11(13,14)15/h1-4H,(H,19,20)
• InChI Key: ICJDPMDWTMSMCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])N2C=C(C(=N2)C(F)(F)F)C(=O)O
• Molecular Formula: C11H5F4N3O4
• Molecular Weight: 319.17 g/mol

Description

1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid, also known as FNPA, is a chemical compound that has been widely used in scientific research. It belongs to the class of pyrazole carboxylic acids and has been found to have various biochemical and physiological effects.

Mechanism of Action

1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid exerts its effects by binding to specific target proteins and inhibiting their activity. For example, it binds to the active site of COX-2 and prevents the conversion of arachidonic acid to prostaglandins, which are involved in inflammation. 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid has also been shown to inhibit the activity of 5-LOX, which is involved in the synthesis of leukotrienes, another class of inflammatory mediators.
Biochemical and Physiological Effects:
1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain, inhibit tumor growth, and modulate the immune system. 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid has several advantages for lab experiments. It is a well-established compound with a known synthesis method and has been extensively studied in vitro and in vivo. 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid is also selective for its target proteins, making it a useful tool for studying specific biological processes. However, there are also limitations to using 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid in lab experiments. It has low solubility in aqueous solutions, which can limit its use in certain assays. 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid also has a short half-life in vivo, which can make it difficult to study its effects in animal models.

Future Directions

There are several future directions for research on 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid. One area of interest is its potential as a cancer therapy. 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid has been shown to have anti-tumor activity in vitro and in vivo, and further studies are needed to determine its efficacy in humans. Another area of interest is its neuroprotective effects, which could be useful in the treatment of neurological disorders. 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid could also be used as a tool to study the role of COX-2 and 5-LOX in various biological processes. Further research is needed to fully understand the potential of 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid in scientific research.
In conclusion, 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid is a well-established compound that has been widely used in scientific research. Its synthesis method is well-known, and it has several advantages as a tool for studying specific biological processes. 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid has been found to have various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective effects. However, there are also limitations to using 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid in lab experiments, such as low solubility and short half-life. Future research on 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid could lead to the development of new therapies for various diseases and a better understanding of its role in biological processes.

Synthesis Methods

1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid can be synthesized by reacting 4-fluoro-2-nitroaniline with trifluoromethylpyrazole-4-carboxylic acid in the presence of a catalyst. The reaction takes place under mild conditions and yields a high purity product. The synthesis of 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid has been well-established and is widely used in laboratories.

Scientific Research Applications

1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid has been extensively used in scientific research as a tool to study various biological processes. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammation and pain. 1-(4-Fluoro-2-nitrophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid has also been shown to have anti-tumor activity, making it a potential candidate for cancer therapy.